Cas no 141082-70-4 (1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-(phenylmethyl)-)
141082-70-4 structure
Product Name:1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-(phenylmethyl)-
CAS No:141082-70-4
MF:C22H24N6
MW:372.466163635254
CID:1309131
Update Time:2024-08-04
1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-(phenylmethyl)-
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- Inchi: 1S/C22H24N6/c1-3-9-17(10-4-1)15-21-23-19(25-27-21)13-7-8-14-20-24-22(28-26-20)16-18-11-5-2-6-12-18/h1-6,9-12H,7-8,13-16H2,(H,23,25,27)(H,24,26,28)
- InChI Key: LPDCDZMQHZGIMQ-UHFFFAOYSA-N
- SMILES: C(C1N=C(CC2=CC=CC=C2)NN=1)CCCC1N=C(CC2=CC=CC=C2)NN=1
Computed Properties
- Exact Mass: 372.20652
Experimental Properties
- Density: 1.223±0.06 g/cm3(Predicted)
- Boiling Point: 687.5±55.0 °C(Predicted)
- PSA: 83.14
- pka: 10.83±0.40(Predicted)
1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-(phenylmethyl)- Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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